1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine

• IUPAC Name: 1-ethyl-4-(4-phenylbutan-2-yl)piperazine
• InChI: InChI=1S/C16H26N2/c1-3-17-11-13-18(14-12-17)15(2)9-10-16-7-5-4-6-8-16/h4-8,15H,3,9-14H2,1-2H3
• InChI Key: TVLFARSZKCDJHP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C)CCC2=CC=CC=C2
• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol
• Solubility: 30.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine, also known as EMPP, is a chemical compound that belongs to the class of piperazine derivatives. EMPP has been studied for its potential applications in scientific research due to its unique chemical properties and mechanism of action. In

Mechanism of Action

The mechanism of action of 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine is not fully understood, but it is believed to involve the modulation of sigma-1 receptors and the dopamine transporter. 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine has been shown to increase the release of dopamine in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and other neurotransmitters in the brain, leading to a range of psychoactive effects, including euphoria, increased energy, and heightened mood. 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine has also been found to have analgesic properties, reducing pain perception in animal models.

Advantages and Limitations for Lab Experiments

1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine has several advantages for lab experiments, including its high purity and potency, as well as its ability to selectively target specific receptors and transporters in the brain. However, its psychoactive effects may limit its use in certain experiments, and caution should be taken when handling and administering 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine.

Future Directions

There are several potential future directions for research on 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine. One area of interest is its potential as a treatment for neurological and psychiatric disorders, such as depression, anxiety, and addiction. 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine may also have applications in the field of pain management, as well as in the study of the brain and its various functions. Further research is needed to fully understand the mechanism of action and potential therapeutic uses of 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine.

Synthesis Methods

The synthesis of 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine involves the reaction of 1-methyl-3-phenylpropylamine with ethyl chloroformate and piperazine in the presence of a base. The resulting product is purified through recrystallization to obtain 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine in high yield and purity.

Scientific Research Applications

1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, a protein that is involved in various cellular processes, including the regulation of ion channels, calcium signaling, and neurotransmitter release. 1-ethyl-4-(1-methyl-3-phenylpropyl)piperazine has also been found to modulate the activity of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain.